
A Comprehensive Technical Guide to Benzyl 4-
bromopiperidine-1-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Benzyl 4-bromopiperidine-1-

carboxylate

Cat. No.: B069245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, it is my privilege to present this in-depth technical guide on

Benzyl 4-bromopiperidine-1-carboxylate. This document is intended to be a vital resource

for researchers and professionals in the fields of medicinal chemistry and drug development.

The following sections will provide a comprehensive overview of the core properties, synthesis,

applications, and safety protocols associated with this versatile chemical intermediate. The

information herein is curated to not only inform but also to empower your research and

development endeavors by providing both foundational knowledge and practical insights.

Core Compound Identification and Properties
Benzyl 4-bromopiperidine-1-carboxylate, a key building block in organic synthesis, is

identified by the CAS Number 166953-64-6.[1][2][3][4] This compound is also known by several

synonyms, including 4-Bromo-N-Z-piperidine and N-Cbz-4-bromopiperidine.[3][4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its effective application in research and synthesis. The key properties of Benzyl 4-
bromopiperidine-1-carboxylate are summarized in the table below.
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Property Value Source(s)

CAS Number 166953-64-6 [1][2][3][4]

Molecular Formula C₁₃H₁₆BrNO₂ [1][2][3][4]

Molecular Weight 298.18 g/mol [1][2][3][4]

Density 1.374 g/mL at 25 °C [1][2][3]

Refractive Index n20/D 1.5590 [3]

Melting Point No data available

Boiling Point No data available

Solubility No data available

Appearance Colorless oil [2]

Note: While specific data for melting point, boiling point, and solubility are not readily available

in the searched literature, its appearance as a colorless oil suggests it is a liquid at room

temperature.

Synthesis Protocols
The synthesis of Benzyl 4-bromopiperidine-1-carboxylate is a critical process for its

utilization in further chemical reactions. A common and effective method involves the protection

of the piperidine nitrogen followed by bromination of a precursor.

Synthesis from 4-Hydroxypiperidine
A prevalent synthetic route starts from 4-hydroxypiperidine. This multi-step process is outlined

below.

The initial step is the protection of the secondary amine of 4-hydroxypiperidine with a benzyl

chloroformate to yield Benzyl 4-hydroxypiperidine-1-carboxylate. This is a crucial step to

prevent unwanted side reactions at the nitrogen atom in subsequent steps.

Reactants: 4-Hydroxypiperidine, Benzyl Chloroformate, and a base (e.g., triethylamine or

sodium bicarbonate).
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Solvent: A suitable organic solvent such as dichloromethane.

Procedure: 4-Hydroxypiperidine is dissolved in the solvent and cooled. The base is added,

followed by the slow addition of benzyl chloroformate. The reaction is typically stirred for

several hours to ensure complete reaction.

Work-up: The reaction mixture is washed with water and brine, dried over an anhydrous salt

(e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the

protected intermediate.

The hydroxyl group of the N-protected intermediate is then substituted with a bromine atom to

yield the final product, Benzyl 4-bromopiperidine-1-carboxylate.

Reactants: Benzyl 4-hydroxypiperidine-1-carboxylate and a brominating agent (e.g.,

phosphorus tribromide or thionyl bromide).

Solvent: An appropriate aprotic solvent.

Procedure: The N-protected alcohol is dissolved in the solvent and cooled. The brominating

agent is added dropwise, and the reaction is allowed to proceed to completion.

Work-up: The reaction is carefully quenched, and the product is extracted with an organic

solvent. The organic layer is washed, dried, and concentrated. The crude product is often

purified by column chromatography to yield pure Benzyl 4-bromopiperidine-1-carboxylate.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromopiperidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069245#benzyl-4-bromopiperidine-1-carboxylate-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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